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Cat. No.: B3030843 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Application Notes
Introduction to Tanshindiol C: Tanshindiol C is a diterpene compound isolated from the root

of Salvia miltiorrhiza, a plant widely used in traditional medicine. Recent studies have

highlighted its potential as an anticancer agent. Tanshindiol C has been shown to inhibit the

growth of various cancer cells, including hepatocellular carcinoma, by inducing programmed

cell death, or apoptosis.[1] Its mechanism of action involves triggering the mitochondrial-

mediated apoptosis pathway, making it a compound of interest for cancer therapy research.[1]

Principle of Apoptosis Detection with DAPI: Apoptosis is a crucial process for tissue

homeostasis, and its dysregulation is a hallmark of cancer.[2] A key characteristic of apoptotic

cells is the morphological change that occurs in the nucleus. This includes chromatin

condensation (pyknosis) and nuclear fragmentation (karyorrhexis).

DAPI (4',6-diamidino-2-phenylindole) is a fluorescent stain that binds strongly to A-T rich

regions in DNA.[3] When viewed under a fluorescence microscope, the nuclei of healthy, non-

apoptotic cells stained with DAPI appear round, with uniformly and faintly distributed

fluorescence. In contrast, apoptotic cells exhibit brightly stained, condensed, and often

fragmented nuclei.[4] This distinct morphological difference allows for the straightforward
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identification and quantification of apoptotic cells in a population treated with an apoptosis-

inducing agent like Tanshindiol C.

Signaling Pathway of Tanshindiol C-Induced
Apoptosis
Tanshindiol C triggers the intrinsic, or mitochondrial-mediated, pathway of apoptosis. This

process involves altering the balance of pro-apoptotic and anti-apoptotic proteins from the Bcl-

2 family. Specifically, Tanshindiol C treatment leads to an increase in the expression of the

pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2. This shift disrupts

the mitochondrial outer membrane, leading to the release of cytochrome c into the cytoplasm.

Cytosolic cytochrome c then binds to Apaf-1, forming the apoptosome, which activates

caspase-9, the initiator caspase in this pathway. Caspase-9, in turn, activates executioner

caspases like caspase-3, which carry out the systematic dismantling of the cell, leading to the

characteristic morphological changes of apoptosis.
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Start

1. Cell Seeding
Seed cells onto coverslips

in a 24-well plate.

2. Incubation
Allow cells to adhere

for 24 hours.

3. Treatment
Treat cells with varying

concentrations of Tanshindiol C
(e.g., 0, 5, 10, 20 µM).

4. Incubation Post-Treatment
Incubate for a defined period

(e.g., 24-48 hours).

5. Cell Fixation
Wash with PBS.

Fix with 4% Paraformaldehyde.

6. Permeabilization
(Optional but recommended)
Treat with 0.1% Triton X-100.

7. DAPI Staining
Incubate with DAPI solution

(e.g., 300 nM in PBS) in the dark.

8. Mounting
Wash with PBS and mount

coverslips onto slides.

9. Microscopy
Image using a fluorescence
microscope with a UV filter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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